(4-Benzylmorpholin-2-yl)methanamine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
BenchChem offers high-quality (4-Benzylmorpholin-2-yl)methanamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4-Benzylmorpholin-2-yl)methanamine including the price, delivery time, and more detailed information at info@benchchem.com.
Structure
3D Structure
Properties
IUPAC Name |
(4-benzylmorpholin-2-yl)methanamine | |
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O/c13-8-12-10-14(6-7-15-12)9-11-4-2-1-3-5-11/h1-5,12H,6-10,13H2 | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CKZVBXBEDDAEFE-UHFFFAOYSA-N | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(CN1CC2=CC=CC=C2)CN | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70911876 | |
| Record name | 1-(4-Benzylmorpholin-2-yl)methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70911876 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.28 g/mol | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
110859-47-7 | |
| Record name | 1-(4-Benzylmorpholin-2-yl)methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70911876 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (4-benzylmorpholin-2-yl)methanamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Scientific Research Applications
Medicinal Chemistry
(4-Benzylmorpholin-2-yl)methanamine serves as a crucial building block in the synthesis of pharmaceutical compounds, particularly those targeting the central nervous system. Its morpholine structure is known to enhance bioavailability and pharmacological activity.
Key Findings :
- Enzyme Inhibition : The compound has been studied for its ability to inhibit specific enzymes, which is vital in developing treatments for diseases such as cancer. For instance, it has shown potential in inhibiting pyruvate dehydrogenase kinases (PDKs), which are implicated in cancer metabolism.
Organic Synthesis
This compound acts as an intermediate in synthesizing various organic molecules. The presence of the benzyl group allows for further chemical modifications, making it a versatile reagent in organic chemistry.
Applications :
- Utilized in multi-step synthesis processes to create complex molecules with desired properties.
Biological Studies
Research indicates that (4-Benzylmorpholin-2-yl)methanamine may act as a modulator for specific receptors, influencing critical signaling pathways involved in cellular processes such as proliferation and apoptosis.
Biological Activity :
- Antimicrobial Properties : Preliminary studies suggest that it exhibits antimicrobial activity against certain bacterial strains, indicating its potential as a lead compound for antibiotic development. For instance, it has shown effectiveness against Acinetobacter baumannii and Pseudomonas aeruginosa, both of which are significant pathogens resistant to conventional antibiotics .
Antimicrobial Activity Study
A study evaluated the effectiveness of (4-Benzylmorpholin-2-yl)methanamine against resistant bacterial strains. The Minimum Inhibitory Concentrations (MIC) were significantly lower than those of traditional antibiotics, demonstrating its potential as an alternative treatment option.
Kinase Inhibition Research
Research has indicated that this compound can inhibit specific kinases involved in cancer cell metabolism. By disrupting aberrant glucose metabolism through PDK inhibition, it presents a promising avenue for cancer therapy.
Toxicity Assessments
Toxicological studies have revealed that (4-Benzylmorpholin-2-yl)methanamine has low toxicity profiles in vitro. No significant mutagenic effects were observed in the Ames test, suggesting a favorable safety profile for further development.
Summary Table of Applications
| Application Area | Description | Key Findings |
|---|---|---|
| Medicinal Chemistry | Building block for CNS-targeting pharmaceuticals | Inhibits pyruvate dehydrogenase kinases (PDKs) involved in cancer metabolism |
| Organic Synthesis | Intermediate for synthesizing complex organic molecules | Versatile reagent allowing further modifications |
| Biological Studies | Modulator for specific receptors; potential antimicrobial agent | Effective against resistant strains like Acinetobacter baumannii and Pseudomonas aeruginosa |
| Toxicity Assessment | Evaluated for safety and mutagenicity | Low toxicity profiles; no significant mutagenic effects observed |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
